2-amino-4-(4-chlorophenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-chlorophenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H18ClN3O3/c1-11-9-15-17(19(24)23(11)7-8-25-2)16(14(10-21)18(22)26-15)12-3-5-13(20)6-4-12/h3-6,9,16H,7-8,22H2,1-2H3
• InChI Key: BOGXZWSOJBJWCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)Cl)C(=O)N1CCOC
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol
• CAS No.: 882361-50-4

Description

2-amino-4-(4-chlorophenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C19H18ClN3O3 and its molecular weight is 371.82. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

One of the primary applications of this compound is in the field of antimicrobial research. The structural analogue 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile has demonstrated notable antibacterial and antifungal functionality, comparable to reference antimicrobial agents. This indicates the potential of related compounds in antimicrobial research (Okasha et al., 2022).

Structural Analysis for Potential Applications

The crystal structure of similar compounds, like 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4,5,6,7-tetrahydropyrano[2,3-d]pyrazolo[3,4-b]pyridine-3-carbonitrile, has been determined, providing insights into potential applications in various fields, including pharmaceuticals and materials science (Ganapathy et al., 2015).

Antifungal Activity

Compounds with structural similarities, such as amino-4-(4-chlorophenyl)-7-hydrazino-8H-pyrazolo(4,3-e)(1,2,4)triazolo(1,5-a)pyridine-5-carbonitrile, have been synthesized and screened for antifungal activity, indicating the potential of related compounds in antifungal research (Ibrahim et al., 2008).

Optical and Structural Properties in Thin Films

Research has also been conducted on the structural and optical properties of thin films made from related compounds like 2-amino-6-ethyl-5-oxo-4-(3-phenoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile. This suggests possible applications in optoelectronics and material sciences (Zeyada et al., 2016).

Quantum Studies and Thermodynamic Properties

Further, compounds like 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine have undergone quantum studies and thermodynamic property analysis, suggesting potential in computational chemistry and materials design (Halim & Ibrahim, 2022).